3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride
Overview
Description
3-(2,2-Difluoroethanesulfonyl)azetidine hydrochloride (3-DFEA) is a synthetic organic compound that has been used in a variety of research applications. It is a versatile molecule with a wide range of biochemical and physiological effects, making it an attractive and useful molecule for a variety of laboratory experiments.
Scientific Research Applications
3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in peptide synthesis and has been shown to be an effective catalyst for the formation of peptide bonds. It has also been used in the synthesis of amino acids and other small molecules, as well as in the synthesis of polymers and other macromolecules. Additionally, 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride has been used in the synthesis of a variety of pharmaceuticals, including antibiotics, antifungals, and anti-cancer agents.
Mechanism of Action
The mechanism of action of 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride is not well understood, but it is believed to involve the formation of a covalent bond between the molecule and the substrate. This covalent bond is thought to be stabilized by the presence of the difluoroethanesulfonyl group, which is believed to increase the stability of the bond. Additionally, the presence of the hydrochloride group is thought to increase the reactivity of the molecule, allowing it to react with other molecules more quickly.
Biochemical and Physiological Effects
3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been found to be an effective inhibitor of cytochrome P450 enzymes, which are important for the metabolism of drugs and other compounds. Additionally, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride has been found to have an effect on the regulation of gene expression, as well as on the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride has a number of advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time without degrading. Additionally, it is relatively non-toxic and has low reactivity, making it safe to handle and use in experiments. Additionally, it is relatively inexpensive and widely available. However, there are some limitations to using 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride in laboratory experiments. It is not water soluble, making it difficult to use in aqueous solutions. Additionally, it is not very soluble in organic solvents, making it difficult to use in organic synthesis.
Future Directions
Given its versatile nature and wide range of applications, 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride has a number of potential future directions of research. These include the development of new synthetic methods for the synthesis of 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride, the development of new applications for its use in research, and the study of its biochemical and physiological effects. Additionally, further research into the mechanism of action of 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride could provide valuable insights into its potential therapeutic uses. Finally, further research into the safety and toxicity of 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride could provide important information for its potential use in medical applications.
Synthesis Methods
3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride is synthesized through a variety of methods, depending on the desired end product. The most common method involves the condensation of 2,2-difluoroethanesulfonyl chloride with azetidine-2-carboxylic acid to form an intermediate, which is then reacted with hydrochloric acid to form 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride hydrochloride. Other methods involve the use of a variety of reagents, such as dimethylamine, dimethylformamide, and sodium hydroxide, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride involves the reaction of 2,2-difluoroethanesulfonyl chloride with azetidine in the presence of a base, followed by quaternization with hydrochloric acid.", "Starting Materials": [ "2,2-difluoroethanesulfonyl chloride", "azetidine", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve azetidine in a suitable solvent and add a base such as triethylamine.", "Step 2: Slowly add 2,2-difluoroethanesulfonyl chloride to the reaction mixture while stirring at a low temperature.", "Step 3: Allow the reaction to proceed for several hours at room temperature.", "Step 4: Quench the reaction with hydrochloric acid to obtain the hydrochloride salt of the product.", "Step 5: Isolate the product by filtration or precipitation and purify by recrystallization." ] } | |
CAS RN |
2768326-90-3 |
Product Name |
3-(2,2-difluoroethanesulfonyl)azetidine hydrochloride |
Molecular Formula |
C5H10ClF2NO2S |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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